Cas no 88195-83-9 (Hexadecanoic acid, 2-(acetyloxy)-, 4-nitrophenyl ester, (S)-)

• Product Name: Hexadecanoic acid, 2-(acetyloxy)-, 4-nitrophenyl ester, (S)-
• CAS No: 88195-83-9
• MF: C₂₄H₃₇NO₆
• MW: 435.553687810898
• CID: 641482
• PubChem ID: 69874815
• Update Time: 2025-04-19

Hexadecanoic acid, 2-(acetyloxy)-, 4-nitrophenyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-(acetyloxy)-, 4-nitrophenyl ester, (S)-
• SCHEMBL6711808
• 88195-83-9
• 4-Nitrophenyl (2S)-2-(acetyloxy)hexadecanoate
• DTXSID80741464

• Inchi： 1S/C24H37NO6/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-23(30-20(2)26)24(27)31-22-18-16-21(17-19-22)25(28)29/h16-19,23H,3-15H2,1-2H3/t23-/m0/s1
• InChI Key： KCWHXPPGMJZVBU-QHCPKHFHSA-N
• SMILES： O(C(C)=O)[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 435.26208790g/mol
• Monoisotopic Mass: 435.26208790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 98.4Ų